Cas no 160306-22-9 (2,4-Pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester)

• Product Name: 2,4-Pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester
• CAS No: 160306-22-9
• MF: C₁₇H₂₃NO₄S
• MW: 337.433823823929
• CID: 1339347
• PubChem ID: 58911992
• Update Time: 2025-07-02

2,4-Pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester
• ethyl 2-(benzenesulfonyl)-5-(diethylamino)penta-2,4-dienoate
• Ethyl 5-(diethylamino)-2-(phenylsulfonyl)penta-2,4- dienoate
• 5-Diethylamino-2-phenylsulfonyl-2,4-pentadienoic acid ethyl ester
• 160306-22-9
• WWFPHONPCQANDG-UHFFFAOYSA-N
• DTXSID90730581
• Ethyl 5-(diethylamino)-2-(phenylsulfonyl)penta-2,4-dienoate
• SCHEMBL14456207

• Inchi： 1S/C17H23NO4S/c1-4-18(5-2)14-10-13-16(17(19)22-6-3)23(20,21)15-11-8-7-9-12-15/h7-14H,4-6H2,1-3H3
• InChI Key： WWFPHONPCQANDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C(=O)OCC)=CC=CN(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 337.13489
• Monoisotopic Mass: 337.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.147
• PSA: 63.68

Additional information on 2,4-Pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester

2,4-Pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester (CAS No. 160306-22-9): A Comprehensive Review in Modern Chemical Biology and Medicine

2,4-Pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester, identified by the CAS number 160306-22-9, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the realm of chemical biology and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including dienoic moieties, amine derivatives, and sulfonyl groups, which collectively contribute to its unique chemical properties and biological activities. The ethyl ester functionality further modulates its solubility and metabolic profile, making it a promising candidate for further investigation in various therapeutic contexts.

The synthesis and characterization of 2,4-pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester involve sophisticated organic transformations that highlight the intersection of synthetic chemistry and pharmacological innovation. The dienoic backbone of this compound is reminiscent of polyunsaturated fatty acids (PUFAs), which are well-documented for their roles in modulating inflammatory pathways and cellular signaling cascades. The incorporation of a diethylamino group introduces a basic nitrogen moiety, which can participate in hydrogen bonding interactions and influence the compound's binding affinity to biological targets. Additionally, the phenylsulfonyl group contributes to electronic delocalization and potential hydrophobic interactions, further enhancing its molecular complexity.

In recent years, there has been a surge in research focused on identifying novel bioactive molecules that can modulate complex biological pathways associated with human diseases. The structural features of 2,4-pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester make it an attractive scaffold for drug discovery efforts. Specifically, the presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications and derivatization strategies, enabling the exploration of multiple pharmacological targets. This flexibility has been exploited in several preclinical studies aimed at evaluating the compound's potential in treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

One of the most compelling aspects of 2,4-pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester is its reported interaction with intracellular signaling pathways. Emerging research suggests that this compound may exert its effects by modulating the activity of key transcription factors and kinases involved in disease pathogenesis. For instance, studies have indicated that derivatives of this scaffold can inhibit the phosphorylation of critical signaling proteins such as p38 MAPK and JNK, which are central to inflammatory responses. These findings align with the growing body of evidence supporting the use of small-molecule modulators to regulate aberrant signaling networks in human diseases.

The pharmacokinetic profile of 2,4-pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester is another area of active investigation. The ethyl ester functionality is known to influence metabolic stability and bioavailability upon administration. Comparative studies have shown that this compound exhibits moderate solubility in both aqueous and organic solvents when formulated appropriately as an ethyl ester derivative. This property is particularly advantageous for developing formulations suitable for oral or parenteral delivery routes. Furthermore, preliminary data suggest that the compound undergoes biotransformation via cytochrome P450-mediated pathways but does not exhibit significant hepatotoxicity at therapeutic doses.

Recent advances in computational chemistry have enabled high-throughput virtual screening (HTVS) approaches to identify novel drug candidates with high precision. The molecular structure of 2,4-pentadienoic acid, 5-(diethylamino)-2-(phenylsulfonyl)-, ethyl ester has been utilized as a query molecule in several virtual screening campaigns targeting protein kinases implicated in cancer progression. These computational studies have identified potential binding pockets within these kinases where this compound may exert inhibitory effects through non-covalent interactions. Such findings have laid the groundwork for structure-activity relationship (SAR) studies aimed at optimizing potency while minimizing off-target effects.

The role of 2,4-pentadienoic acid, 5-(diethylamino)-, and phenylsulfonyl functional groups in modulating biological activity has been further explored through mechanistic investigations using spectroscopic techniques such as NMR spectroscopy and mass spectrometry (MS). These analyses have provided insights into how these groups contribute to hydrogen bonding networks within protein-ligand complexes or interact with other biomolecules such as DNA or RNA. Such structural elucidations are crucial for understanding how small molecules modulate biological processes at a molecular level.

Preclinical studies utilizing cell culture models have demonstrated that 2, 4-pentadienoic acid, 5,(diethylamino)-, and phenylsulfonyl-containing derivatives exhibit dose-dependent effects on key pathological processes associated with neurodegenerative diseases such as Alzheimer's disease (AD). Specifically, these compounds have shown promise in reducing amyloid-beta aggregation—a hallmark pathological feature observed during AD progression—without inducing cytotoxicity at therapeutic concentrations. These findings underscore their potential utility not only as standalone therapeutics but also as adjunctive agents alongside existing treatments designed to mitigate AD symptoms.

The development pipeline for novel therapeutics continues to evolve with an increasing emphasis on personalized medicine approaches tailored toward individual patient responses based on genetic profiles or disease biomarkers expressed during disease progression. In this context, compounds like this one offer unique advantages due to their multifunctional nature allowing them multiple points-of-interaction within complex disease pathways thereby providing opportunities for personalized treatment regimens targeting specific subpopulations affected by various diseases including cancer, cardiovascular disorders, diabetes, among others.

In conclusion, research into CAS No 160306-22-9 highlights its significance not only from a synthetic chemistry perspective but also underscores its potential applications across multiple domains within chemical biologyand medicine today.* Future directions should focus on expanding clinical trials*to validate preclinical findings*and explore novel formulations*that enhance bioavailability*while minimizing adverse effects.* As our understanding*of disease mechanisms*continues*to advance,*small-molecule modulators like this one*will play an increasingly important role*in shaping next-generation therapeutic strategies.*